Cas no 2825007-70-1 (Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate)

• Product Name: Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• CAS No: 2825007-70-1
• MF: C₁₇H₂₁IO₄
• MW: 416.250717878342
• CID: 6406947
• Update Time: 2025-10-22

Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate

• Inchi： 1S/C17H21IO4/c1-2-21-15(19)17-10-16(11-17,12-18)22-14(17)9-20-8-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3
• InChI Key： ITPZOEYMTZIGBB-UHFFFAOYSA-N
• SMILES： C12(CI)CC(C(OCC)=O)(C1)C(COCC1=CC=CC=C1)O2

Experimental Properties

• Density: 1.560±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.1±25.0 °C(Predicted)

Additional information on Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate

Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2825007-70-1): A Comprehensive Overview

Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate, identified by its CAS number 2825007-70-1, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This intricate molecule, featuring a bicyclic structure with functional groups that include an iodomethyl substituent and a phenylmethoxy methyl group, has garnered attention due to its potential applications in the synthesis of bioactive molecules.

The compound's structure, characterized by a bicyclo[2.1.1]hexane core, makes it a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents. The presence of the iodomethyl group at the 1-position and the phenylmethoxy methyl group at the 3-position introduces specific reactivity that can be exploited in synthetic pathways. This dual functionality allows for further derivatization, enabling the creation of a diverse array of analogs with tailored pharmacological properties.

In recent years, there has been growing interest in the development of bicyclic compounds due to their prevalence in natural products and their potential to exhibit favorable pharmacokinetic profiles. The bicyclo[2.1.1]hexane framework is particularly noteworthy for its ability to mimic certain biological scaffolds, making it an attractive target for drug design. Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate represents a promising example of such a scaffold, with its unique functional groups offering opportunities for further chemical manipulation.

The compound's potential applications extend to various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The iodomethyl group, in particular, is known for its utility in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex organic molecules. These reactions allow for the introduction of aryl or vinyl groups at specific positions within the molecule, thereby expanding its chemical space and pharmacological potential.

The phenylmethoxy methyl group contributes to the compound's overall lipophilicity and may influence its interaction with biological targets. This moiety is commonly found in pharmacologically active compounds and has been shown to enhance binding affinity and metabolic stability. The combination of these functional groups in Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate makes it a valuable intermediate for the synthesis of novel drug candidates.

In the context of current research, there has been significant focus on developing new methodologies for the construction of complex cyclic structures. The synthesis of bicyclo[2.1.1]hexanes remains a challenging yet rewarding area of study, with advances in synthetic chemistry continually broadening the scope of possible applications. Ethyl 1-(iodomethyl)-3-[(phenylmethoxy)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate exemplifies how these challenges can be addressed through innovative synthetic strategies.

The compound's structural features also make it a candidate for exploration in the field of organometallic chemistry. The presence of the iodomethyl group provides a convenient handle for metalation reactions, which can be used to introduce additional functional groups or to facilitate further transformations. Such reactions are crucial in medicinal chemistry for generating libraries of compounds that can be screened for biological activity.